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Compound Focus: N,N'-Dimethyloxamide

Cat. No.: S600890

Chemical Identification and Physical Properties

N,N'-Dimethyloxamide (CAS 615-35-0) is a solid compound with the molecular formula C4HsN202 and a
molecular weight of 116.12 g/mol [1]. Its structure can be represented by the SMILES notation
CNC(=0)C(=0)NC[1].

Table 1: Physical Properties of N,N'-Dimethyloxamide [2] [1]

Property Value Unit Source | Notes

Melting Point 215-217 °C Experimental [1]

Melting Point (Ts,s) 340.02 K (=66.9 °C) Joback Calculated [2]
Boiling Point (T, 499.00 K (=225.9 °C) Joback Calculated [2]
Standard Enthalpy of Formation (AH°y,s) -244.11 kJ/mol Joback Calculated [2]
Enthalpy of Vaporization (A,5,H°) 50.86 kJ/mol Joback Calculated [2]
Enthalpy of Fusion (A¢,sH°) 19.51 kJ/mol Joback Calculated [2]

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s600890?utm_src=pdf-body
https://www.smolecule.com/products/s600890?utm_src=pdf-interest
https://www.smolecule.com/products/s600890?utm_src=pdf-body
https://www.fishersci.co.uk/shop/products/n-n-dimethyloxamide-98-2/11473734
https://www.fishersci.co.uk/shop/products/n-n-dimethyloxamide-98-2/11473734
https://www.smolecule.com/products/s600890?utm_src=pdf-body
https://www.chemeo.com/cid/61-098-6/N-N-Dimethyloxamide
https://www.fishersci.co.uk/shop/products/n-n-dimethyloxamide-98-2/11473734
https://www.fishersci.co.uk/shop/products/n-n-dimethyloxamide-98-2/11473734
https://www.chemeo.com/cid/61-098-6/N-N-Dimethyloxamide
https://www.chemeo.com/cid/61-098-6/N-N-Dimethyloxamide
https://www.chemeo.com/cid/61-098-6/N-N-Dimethyloxamide
https://www.chemeo.com/cid/61-098-6/N-N-Dimethyloxamide
https://www.chemeo.com/cid/61-098-6/N-N-Dimethyloxamide
https://www.smolecule.com/products/s600890?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C U | e Specifications & Pricing

Property Value Unit Source | Notes
Critical Temperature (T,) 698.04 K Joback Calculated [2]
Critical Pressure (P.) 4756.24 kPa Joback Calculated [2]

Table 2: Temperature-Dependent Property (Ideal Gas Heat Capacity) [2]

Temperature (K) Cp, gas (J/molxK)
499.00 192.93
532.17 201.23
565.35 209.10
598.52 216.57
631.70 223.63
664.87 230.30
698.04 236.58

Conformational Analysis

Theoretical studies using the CNDO/2 method for energy optimization indicate that the most stable
molecular conformation features a planar dimethylamide group, twisted approximately 80.5 degrees around
the central C-C bond relative to the other amide group [3] [4]. This non-planar structure minimizes energy

and is consistent with experimental data.

Handling and Safety Considerations

¢ Physical Form: Solid at room temperature [1].
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e Handling: Standard laboratory practices for handling stable, non-volatile solids are recommended.
e Storage: Store in a cool, dry place in a well-closed container.

Application Context and Experimental Workflow

N,N'-Dimethyloxamide is an amide compound. In synthetic chemistry, it is typically a product of an
amidation reaction between a derivative of oxalic acid and methylamine, rather than a reagent used to form
other amide bonds [1]. The following diagram outlines this general synthetic relationship and the

compound's characterized properties.
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Locating Synthetic Protocols
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To find detailed synthetic procedures for making or using N,N'-Dimethyloxamide, I suggest you:

e Consult Chemical Databases: Search SciFinder, Reaxys, or the USPTO database for specific
patents or journal articles containing full experimental sections.

e Refine Your Search: Use terms like "synthesis of N,N'-Dimethyloxamide”, "preparation of N,N'-
Dimethyloxamide" or "oxalamide synthesis" for more relevant results.

¢ Review General Amidation Methods: While not specific to this compound, the evaluation of
alternative solvents like ethyl acetate and 2-methyltetrahydrofuran as replacements for DMF and
DCM in common amidation reactions provides valuable general guidance for modern, greener
synthesis [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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